Cas no 89449-10-5 (1-Butanamine, 4-[3-(hexadecyloxy)-2-(phenylmethoxy)propoxy]-)

• Product Name: 1-Butanamine, 4-[3-(hexadecyloxy)-2-(phenylmethoxy)propoxy]-
• CAS No: 89449-10-5
• MF: C₃₀H₅₅NO₃
• MW: 477.76260972023
• CID: 600100
• PubChem ID: 71324346
• Update Time: 2025-04-19

1-Butanamine, 4-[3-(hexadecyloxy)-2-(phenylmethoxy)propoxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, 4-[3-(hexadecyloxy)-2-(phenylmethoxy)propoxy]-
• 4-(3-hexadecoxy-2-phenylmethoxypropoxy)butan-1-amine
• 89449-10-5
• DTXSID10753833
• 4-[2-(Benzyloxy)-3-(hexadecyloxy)propoxy]butan-1-amine

• Inchi： 1S/C30H55NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-19-24-32-27-30(28-33-25-20-18-23-31)34-26-29-21-16-15-17-22-29/h15-17,21-22,30H,2-14,18-20,23-28,31H2,1H3
• InChI Key： IHDPJXWKKONMMK-UHFFFAOYSA-N
• SMILES： O(CC(COCCCCN)OCC1C=CC=CC=1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 477.41819462g/mol
• Monoisotopic Mass: 477.41819462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 26
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 53.7Ų